4-(1,1-dioxothiazinan-2-yl)-N-(2-methylsulfanylphenyl)benzamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-(2-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C18H20N2O3S2/c1-24-17-7-3-2-6-16(17)19-18(21)14-8-10-15(11-9-14)20-12-4-5-13-25(20,22)23/h2-3,6-11H,4-5,12-13H2,1H3,(H,19,21)
• InChI Key: OVYSDLNVBZWALU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O
• Molecular Formula: C18H20N2O3S2
• Molecular Weight: 376.5 g/mol
• CAS No.: 899952-84-2

Description

4-(1,1-dioxothiazinan-2-yl)-N-(2-methylsulfanylphenyl)benzamide is a useful research compound. Its molecular formula is C18H20N2O3S2 and its molecular weight is 376.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Research efforts have been directed toward the synthesis of novel chemical entities containing thiazolidine, dihydrothiazole, and benzothiazole rings, showcasing the versatility of such compounds in generating diverse chemical structures. For instance, novel hetarylquinolines incorporating thiazolidine and dihydrothiazole rings were synthesized, demonstrating the potential of these scaffolds in the development of chemically innovative compounds (Aleqsanyan & Hambardzumyan, 2021).

Biological Activities and Potential Therapeutic Uses

Several studies have focused on evaluating the biological activities of compounds structurally related to 4-(1,1-dioxothiazinan-2-yl)-N-(2-methylsulfanylphenyl)benzamide, aiming to discover potential therapeutic agents. For instance:

• Antidiabetic Agents

  A series of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives were synthesized as part of a search for new antidiabetic agents, leading to the identification of promising candidates for the treatment of diabetes mellitus (Nomura et al., 1999).

• Diuretic and Analgesic Properties

  Compounds with free carboxyl groups were found to be of interest as potential diuretics, whereas carbamide derivatives exhibited potential as analgesics, indicating the therapeutic versatility of these chemical structures (Ukrainets et al., 2017).

• Antimicrobial Activity

  Benzimidazole, benzoxazole, and benzothiazole derivatives were prepared and screened for antimicrobial activity, showing excellent broad-spectrum antimicrobial activity against bacterial and fungal strains, suggesting their potential use in developing new antimicrobial agents (Padalkar et al., 2014).